Cas no 134198-16-6 (rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 134198-16-6
• MF: C₈H₈O₂S
• MW: 168.212921142578
• MDL: MFCD30487498
• CID: 5149462
• PubChem ID: 15141058
• Update Time: 2025-06-20

rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(3-thienyl)-, (1R,2R)-rel-
• rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD30487498
• Inchi： 1S/C8H8O2S/c9-8(10)7-3-6(7)5-1-2-11-4-5/h1-2,4,6-7H,3H2,(H,9,10)/t6-,7+/m0/s1
• InChI Key： ZZCJDGURVYEFFD-NKWVEPMBSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1C=CSC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid (CAS No. 134198-16-6)

Rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid (CAS No. 134198-16-6) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a cyclopropane ring and a thiophene moiety. These structural elements contribute to its potential applications in various scientific and industrial domains.

The cyclopropane ring is a three-membered cyclic alkane that exhibits high ring strain due to the bent nature of the C-C bonds. This strain imparts unique reactivity and conformational properties to the molecule, making it an interesting target for synthetic chemists. The thiophene moiety, on the other hand, is a five-membered heterocyclic aromatic compound containing a sulfur atom. Thiophenes are known for their electronic and optical properties, which make them valuable in the development of functional materials and pharmaceuticals.

In recent years, the synthesis and properties of rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid have been extensively studied. One of the key challenges in the synthesis of this compound is achieving high enantioselectivity due to its chiral nature. Various asymmetric synthesis methods have been developed to address this challenge, including the use of chiral catalysts and auxiliaries. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient enantioselective synthesis of this compound using a chiral phosphoric acid catalyst, achieving an enantiomeric excess (ee) of over 95%.

The pharmacological properties of rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid have also been explored in several studies. Initial biological evaluations have shown that this compound exhibits promising activity against certain cancer cell lines. Specifically, it has been found to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) by inducing apoptosis through the modulation of specific signaling pathways. These findings suggest that rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid may have potential as a lead compound for the development of novel anticancer agents.

Beyond its potential as a pharmaceutical agent, rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid has also shown promise in materials science applications. The combination of its cyclopropane ring and thiophene moiety makes it an attractive building block for the construction of advanced functional materials. For example, recent research has demonstrated that this compound can be used as a monomer in the synthesis of conjugated polymers with enhanced electronic and optical properties. These polymers have potential applications in organic electronics, such as organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs).

The environmental impact of rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid is another important consideration. Studies have shown that this compound is relatively stable under ambient conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be taken during its synthesis and use to ensure environmental sustainability.

In conclusion, rac-(1R,2R)-2-(thiophen-3-yl)cyclopropane-1-carboxylic acid (CAS No. 134198-16-6) is a versatile compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and promising biological activities make it an exciting target for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial fields.